Cas no 56438-59-6 (Oxirane,2-[2-(4-methoxyphenyl)ethyl]-)

• Product Name: Oxirane,2-[2-(4-methoxyphenyl)ethyl]-
• CAS No: 56438-59-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 375520
• PubChem ID: 151340
• Update Time: 2025-04-19

Oxirane,2-[2-(4-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Oxirane,2-[2-(4-methoxyphenyl)ethyl]-
• 2-[2-(4-methoxyphenyl)ethyl]oxirane
• SCHEMBL8805151
• CCRIS 1174
• 56438-59-6
• BRN 4973070
• DTXSID60971868
• (2-(4-Methoxyphenyl)ethyl)oxirane
• ULFOYJSPSHRDMV-UHFFFAOYSA-N
• Oxirane, 2-(2-(4-methoxyphenyl)ethyl)-
• 2-[2-(4-methoxyphenyl)-ethyl]oxirane
• p-Methoxyphenylbutylene oxide

• Inchi： 1S/C11H14O2/c1-12-10-5-2-9(3-6-10)4-7-11-8-13-11/h2-3,5-6,11H,4,7-8H2,1H3
• InChI Key： ULFOYJSPSHRDMV-UHFFFAOYSA-N
• SMILES： O1CC1CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• PSA: 21.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles